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Compound of Interest

Compound Name: 4-Bromothiophenol

Cat. No.: B107966 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the key physical properties of 4-
Bromothiophenol, a crucial reagent in organic synthesis and drug discovery. The document

details its melting and boiling points, outlines the standard experimental protocols for their

determination, and presents a generalized workflow for such physical property characterization.

Core Physical Properties
4-Bromothiophenol, with the chemical formula C₆H₅BrS, is an organic compound that

appears as colorless crystals.[1] Its fundamental physical characteristics are essential for its

proper handling, storage, and application in various chemical reactions.

The melting and boiling points of 4-Bromothiophenol have been experimentally determined

and are summarized in the table below. These values are critical for purification processes

such as recrystallization and distillation.

Physical Property Value (°C)

Melting Point 71 - 76

Boiling Point 230.5 - 239

Data derived from multiple sources, see citations for details.[1][2][3][4][5]
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Experimental Protocols for Physical Property
Determination
Accurate determination of melting and boiling points is fundamental to verifying the purity and

identity of a chemical compound. The following sections detail the standard methodologies

employed for these measurements.

The melting point of a solid is the temperature at which it changes state from solid to liquid. For

a pure crystalline solid, this transition occurs over a narrow temperature range. Impurities

typically cause a depression and broadening of the melting range.[6][7]

Apparatus:

Melting point apparatus (e.g., Mel-Temp or Fisher-Johns)[6][7]

Capillary tubes (sealed at one end)[6][8]

Thermometer

Mortar and pestle (for sample preparation and mixed melting point determination)[9]

Procedure (Capillary Method):

Sample Preparation: A small amount of the dry, finely powdered 4-Bromothiophenol is
introduced into a capillary tube to a height of about 3 mm.[6] The tube is then tapped gently

to pack the sample at the bottom.[6][8]

Apparatus Setup: The capillary tube is placed in the heating block of the melting point

apparatus.[6][8]

Heating: The sample is heated rapidly to a temperature approximately 15-20°C below the

expected melting point. The heating rate is then reduced to about 1-2°C per minute to allow

for accurate observation.[7][8]

Observation and Recording: The temperature at which the first drop of liquid appears is

recorded as the beginning of the melting range. The temperature at which the entire sample

becomes a clear liquid is recorded as the end of the melting range.[8]
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The boiling point of a liquid is the temperature at which its vapor pressure equals the

surrounding atmospheric pressure.[10][11]

Apparatus:

Thiele tube or a similar heating bath (e.g., oil bath)[7][11][12]

Small test tube or fusion tube[10][11]

Capillary tube (sealed at one end)[10][11]

Thermometer[13]

Heat source (e.g., Bunsen burner or hot plate)[10][13]

Procedure (Thiele Tube Method):

Sample Preparation: A small amount of 4-Bromothiophenol is placed in a small test tube. A

capillary tube, sealed at one end, is inverted and placed within the test tube containing the

liquid sample.[12]

Apparatus Setup: The test tube assembly is attached to a thermometer and immersed in a

Thiele tube containing mineral oil, ensuring the sample is below the oil level.[11][12]

Heating: The side arm of the Thiele tube is gently heated, causing the oil to circulate and

heat the sample uniformly.[11]

Observation and Recording: As the temperature rises, a stream of bubbles will emerge from

the open end of the inverted capillary tube.[12] The heat is then removed, and the apparatus

is allowed to cool. The temperature at which the liquid is drawn back into the capillary tube is

recorded as the boiling point.[11][12]

Workflow for Physical Property Determination
The logical flow for determining the physical properties of a compound like 4-
Bromothiophenol involves several key steps, from sample preparation to data analysis and

comparison with literature values.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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